Cas no 6327-59-9 (H-Asp(OBzl)-OBzl HCl)

• Product Name: H-Asp(OBzl)-OBzl HCl
• CAS No: 6327-59-9
• MF: C₁₈H₂₀ClNO₄
• MW: 349.808704376221
• MDL: MFCD01075101
• CID: 530188
• PubChem ID: 45073223
• Update Time: 2025-06-25

H-Asp(OBzl)-OBzl HCl Chemical and Physical Properties

Names and Identifiers

• H-asp(obzl)-obzl hcl
• L-Asparticacid, 1,4-bis(phenylmethyl) ester, hydrochloride (1:1)
• H-Asp(Obzl)-OBzl.HCl
• H00-ASP(OBZL)-OBZL.H00CL
• H-Asp(OBzl)-OBzl•HCl
• H-L-Asp(Bzl)-OBzl*HCl
• L-ASPARTIC ACID DIBENZYL ESTER HYDROCHLORIDE
• CS-0156258
• dibenzyl (2S)-2-aminobutanedioate hydrochloride
• H0D0Asp(OBzl)-OBzl.HCl
• L-Aspartic acid, bis(phenylmethyl) ester, hydrochloride
• H-Tyr-OBzl.HCl
• DIBENZYL L-ASPARTATE HCL
• Dibenzyl L-aspartate hydrochloride
• (S)-dibenzyl 2-aminosuccinate hydrochloride
• MFCD01075101
• 6327-59-9
• dibenzyl (2S)-2-aminobutanedioate;hydrochloride
• H-Asp(OBzl)-obzl-HCl
• H-Asp(OBzl)-OBzl hydrochloride
• SCHEMBL14762001
• L-Aspartic acid 1,4-bis-benZyl ester hydrochloride (H-L-Asp(BZl)-OBZl.HCl)
• FD10545
• AKOS015849169
• H-Asp(OBzl)-OBzl HCl

• MDL： MFCD01075101
• Inchi： 1S/C18H19NO4.ClH/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14;/h1-10,16H,11-13,19H2;1H/t16-;/m0./s1
• InChI Key： ILBZEWOOBCRRAP-NTISSMGPSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C([C@H](CC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 349.10800
• Monoisotopic Mass: 349.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62000
• LogP: 3.69290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Asp(OBzl)-OBzl HCl

Comprehensive Overview of H-Asp(OBzl)-OBzl HCl (CAS No. 6327-59-9): Properties, Applications, and Industry Insights

H-Asp(OBzl)-OBzl HCl (CAS No. 6327-59-9) is a chemically modified derivative of aspartic acid, widely recognized for its role in peptide synthesis and pharmaceutical research. This compound, featuring benzyl ester protective groups, is a critical intermediate in the production of bioactive peptides and small-molecule drugs. Its unique structure, combining aspartic acid with OBzl (benzyloxycarbonyl) moieties, enhances solubility and stability, making it indispensable in modern synthetic chemistry.

In recent years, the demand for H-Asp(OBzl)-OBzl HCl has surged due to its applications in peptide-based therapeutics, a rapidly growing sector driven by advancements in targeted drug delivery and precision medicine. Researchers frequently search for "aspartic acid derivatives in drug development" or "benzyl ester protection in peptide synthesis," reflecting the compound's relevance in cutting-edge science. Its CAS No. 6327-59-9 is often used to verify purity and sourcing, particularly in GMP-compliant manufacturing.

The compound's chemical stability and compatibility with solid-phase peptide synthesis (SPPS) protocols make it a preferred choice for laboratories focusing on anticancer peptides, antimicrobial agents, and enzyme inhibitors. Industry trends highlight increasing interest in "green chemistry alternatives" for peptide synthesis, where H-Asp(OBzl)-OBzl HCl plays a role due to its efficient coupling properties and reduced side reactions. Analytical techniques like HPLC and mass spectrometry are commonly employed to validate its purity, addressing queries such as "how to analyze aspartic acid derivatives."

Beyond pharmaceuticals, H-Asp(OBzl)-OBzl HCl is explored in biomaterials and cosmetic formulations, leveraging its moisturizing and chelating properties. Searches for "amino acid derivatives in skincare" or "peptide-based anti-aging" underscore its cross-industry appeal. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use, while suppliers emphasize batch-to-batch consistency to meet research and industrial standards.

In summary, H-Asp(OBzl)-OBzl HCl (CAS No. 6327-59-9) bridges fundamental chemistry and applied science, addressing key challenges in peptide engineering and drug formulation. Its versatility and alignment with trends like personalized medicine and sustainable synthesis solidify its importance in global research and development.